5424-29-3

2-Methylserine

In Stock

• CAS RN:
• 5424-29-3

• Formula:
• C4H9NO3

• InChI:
• InChI=1S/C4H9NO3/c1-4(5,2-6)3(7)8/h6H,2,5H2,1H3,(H,7,8)

• InChIKey:
• CDUUKBXTEOFITR-UHFFFAOYSA-N

• A serine derivative. Used in the synthesis of constrained amino acid buildings blocks and their incorporation into biologically active peptidomimetics.
  2-methylserine zwitterion is an amino acid zwitterion arising from transfer of a proton from the carboxy to the amino group of 2-methylserine;  major species at pH 7.3 It is a tautomer of a 2-methyl-DL-serine.
  

4-(4-(benzo[d]thiazol-2-yl)-5-methyl-1H-pyrazol-3-yl)-2-methylbenzene-1,3-diol

In Stock

• CAS RN:
• 385424-29-3

• Formula:
• C18H15N3O2S

• InChI:
• InChI=1S/C18H15N3O2S/c1-9-13(22)8-7-11(17(9)23)16-15(10(2)20-21-16)18-19-12-5-3-4-6-14(12)24-18/h3-8,22-23H,1-2H3,(H,20,21)

• InChIKey:
• FSNNTQWGVTYNTP-UHFFFAOYSA-N

• 4-(4-(benzo[d]thiazol-2-yl)-5-methyl-1H-pyrazol-3-yl)-2-methylbenzene-1,3-diol is a useful research compound. Its molecular formula is C18H15N3O2S and its molecular weight is 337.4. The purity is usually 95%.

2-Methyl-L-serine

• CAS RN:
• 16820-18-1; 5424-29-3

• Formula:
• C4H9NO3

• InChI:
• InChI=1S/C4H9NO3/c1-4(5,2-6)3(7)8/h6H,2,5H2,1H3,(H,7,8)/t4-/m0/s1

• InChIKey:
• CDUUKBXTEOFITR-BYPYZUCNSA-N

• 2-methyl-L-serine is the L-enantiomer of 2-methylserine. It is a non-proteinogenic L-alpha-amino acid and a 2-methylserine. It is an enantiomer of a 2-methyl-D-serine. It is a tautomer of a 2-methyl-L-serine zwitterion.
  2-Methyl-L-serine is a natural product found in Sphagnum palustre with data available.